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Compound of Interest

Compound Name: Acron MC

Cat. No.: B1168772

Initial research indicates that "Acron MC" is primarily recognized as a brand of microwave-
cured polymethyl methacrylate (PMMA) acrylic resin used in dental prosthetics. There is
currently no publicly available information to suggest that Acron MC is a compound under
investigation for pharmaceutical or biological research applications, such as drug development.
Therefore, this technical guide will focus on its properties and applications within the field of
material science, specifically in dentistry.

Summary of Material Properties

Acron MC is a denture base material known for its rapid curing time when exposed to
microwave energy.[1] Its composition, which includes cross-linking agents, results in a polymer
with a more complex and tightly interlaced chain structure compared to conventional heat-
cured acrylic resins.[1] This structure influences its physical and mechanical properties.

Physical and Mechanical Characteristics
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Property Value/Observation References

Exhibits lower water sorption
compared to some
conventional acrylic resins.[1]

Water Sorption However, under mechanical [1]
polishing, it has shown higher
numerical values of water

sorption.[1]

With mechanical polishing,
Acron MC demonstrates low

Solubility _ . [1]
numerical means for solubility.

[1]

Intact Acron MC has shown

statistically superior transverse

strength compared to

conventional heat-cured and
Transverse Strength ] ) [2]

autopolymerized resins.[2]

One study reported an intact

transverse strength of 90.25

MPa.[2]

In a comparison with other

denture base materials, Acron
Tensile Strength MC exhibited the highest [3]

tensile strength value of 47.0

MPa in the control group.[3]

Microwave polymerization is
) i B reported to reduce dimensional
Dimensional Stability _ . _ [4]
changes, potentially improving

the clinical fit of dentures.[4]

Hardness The addition of 3% Zirconium [5]
dioxide nanopatrticles (ZrO2
NPs) to microwave-cured
acrylic resins like Acron MC

resulted in a higher Shore D
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hardness value of 86.8 + 1.643
compared to control heat-

polymerized acrylic resin.[5]

Acron MC has been shown to

exhibit significantly lower

residual methyl methacrylate
Residual Monomer (MMA) leach compared to [6]

some conventional and

injection-molded denture base

resins.[6]

Experimental Protocols
Water Sorption and Solubility Testing

Methodology: Specimens are prepared according to ADA Specification No. 12 for denture base
polymers.[1] Following fabrication and polishing (either mechanical or chemical), the samples
undergo an initial desiccation process. They are then stored in distilled water at a constant
temperature (e.g., 37 = 1°C). At specified time intervals (e.g., 2, 3, and 4 weeks), the
specimens are removed, dried, and weighed to determine the amount of water absorbed and
the amount of soluble material lost.[1]

Transverse Strength Testing

Methodology: Rectangular specimens of the acrylic resin are fabricated and stored in distilled
water at room temperature for a specified period (e.g., 7 days). The transverse strength is then
measured using a three-point bending test on a universal testing machine.[2]

Tensile Strength Testing

Methodology: Specimens are fabricated from the denture base material and divided into
different polymerization groups (e.g., control microwave polymerization, autoclave
polymerization). The tensile strength is then determined using a universal testing machine.[3]

Visualizations
Experimental Workflow for Material Property Testing
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Caption: Workflow for the preparation and testing of Acron MC specimens.
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Caption: Relationship between Acron MC's structure and its key properties.
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Conclusion

Acron MC is a well-documented material in the field of dental prosthetics, with research
focusing on its mechanical and physical properties. Its unique microwave-curing process and
chemical composition contribute to characteristics that are desirable for denture base
applications. For researchers in material science and biomedical engineering, Acron MC can
serve as a benchmark material for the development of new polymers and composites. Should
"Acron MC" refer to a different substance in a biological or pharmaceutical context, a more
specific identifier would be necessary to retrieve relevant technical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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